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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed guide for designing a flyback converter using the
FAN7602 green current mode PWM controller. The content is tailored for a technical audience
and includes comprehensive experimental protocols for design validation.

Introduction to the FAN7602 Flyback Converter

The FAN7602 is a green current mode PWM controller designed for offline adapter
applications, auxiliary power supplies, and other low-power applications.[1][2][3][4] Its features,
such as a fixed 65kHz operating frequency with frequency modulation, internal high-voltage
start-up switch, and burst mode operation, contribute to reduced standby power consumption
and improved EMI performance.[1][5][6] This document outlines the systematic design and
validation of a flyback converter based on the FAN7602.

A flyback converter is a popular choice for low to mid-power applications (up to 150W) due to
its simplicity, cost-effectiveness, and ability to provide input-output isolation and multiple
outputs.[7][8] The basic topology consists of a coupled inductor (flyback transformer) that
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stores energy from the input when the primary switch is on and transfers it to the output when
the switch is off.[7]

Design Specifications and Component Selection

This section details the design process for a flyback converter, starting with the initial
specifications and moving through the selection of each critical component.

Initial Design Parameters

The first step is to define the key operational parameters of the converter. These parameters
will dictate the subsequent component calculations.

Parameter Symbol Value Unit
Input Voltage Range Vin 85 - 265 VAC
Nominal Output

Vout 12 V
Voltage
Maximum Output

lout_max 2 A
Current
Switching Frequency f_sw 65 kHz
Estimated Efficiency n 85 %

Flyback Converter Design Flow

The design process follows a logical sequence to ensure all component values are correctly
determined based on the initial specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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